Ketipramine fumarate
Ketipramine fumarate
Brand Name:
Vulcanchem
CAS No.:
17243-32-2
VCID:
VC21009590
InChI:
InChI=1S/C19H22N2O.C4H4O4/c1-20(2)12-7-13-21-17-10-5-3-8-15(17)14-19(22)16-9-4-6-11-18(16)21;5-3(6)1-2-4(7)8/h3-6,8-11H,7,12-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CN(C)CCCN1C2=CC=CC=C2CC(=O)C3=CC=CC=C31.C(=CC(=O)O)C(=O)O
Molecular Formula:
C23H26N2O5
Molecular Weight:
410.5 g/mol
Ketipramine fumarate
CAS No.: 17243-32-2
Cat. No.: VC21009590
Molecular Formula: C23H26N2O5
Molecular Weight: 410.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17243-32-2 |
|---|---|
| Molecular Formula | C23H26N2O5 |
| Molecular Weight | 410.5 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;11-[3-(dimethylamino)propyl]-6H-benzo[b][1]benzazepin-5-one |
| Standard InChI | InChI=1S/C19H22N2O.C4H4O4/c1-20(2)12-7-13-21-17-10-5-3-8-15(17)14-19(22)16-9-4-6-11-18(16)21;5-3(6)1-2-4(7)8/h3-6,8-11H,7,12-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChI Key | SNTCEWHRGQNZKO-WLHGVMLRSA-N |
| Isomeric SMILES | CN(C)CCCN1C2=CC=CC=C2CC(=O)C3=CC=CC=C31.C(=C/C(=O)O)\C(=O)O |
| SMILES | CN(C)CCCN1C2=CC=CC=C2CC(=O)C3=CC=CC=C31.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CN(C)CCCN1C2=CC=CC=C2CC(=O)C3=CC=CC=C31.C(=CC(=O)O)C(=O)O |
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